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Document Control:

Target Compound: Bis(4-chlorophenyl) phosphorochloridate[1]

CAS Registry Number: 15074-53-0[1]

Role: Senior Application Scientist

Version: 1.0 (Research Grade)

Executive Summary
Bis(4-chlorophenyl) phosphorochloridate (BCPC) is a highly reactive organophosphorus

intermediate used primarily to introduce phosphate moieties into biological molecules under

mild conditions. Distinguished by the electron-withdrawing chlorine substituents on the phenyl

rings, BCPC exhibits enhanced electrophilicity at the phosphorus center compared to

unsubstituted diphenyl phosphorochloridate. This property makes it an invaluable reagent for

the synthesis of nucleotide prodrugs, phosphate triesters, and activated carboxylic acid

derivatives.

However, its utility comes with significant hazards. As a phosphorochloridate, it is corrosive,

moisture-sensitive, and releases hydrogen chloride (HCl) upon contact with water. This guide
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synthesizes critical safety data with practical application protocols to ensure rigorous

experimental control.

Chemical Identity & Physicochemical Profile
The following table consolidates the essential chemical data. Note that while specific

experimental boiling points for this derivative are rare in open literature, they are estimated

based on structural analogs (e.g., Diphenyl phosphorochloridate).

Property Specification

Chemical Name Bis(4-chlorophenyl) phosphorochloridate

Synonyms

p-Chlorophenyl chlorophosphate;

Phosphorochloridic acid, bis(4-chlorophenyl)

ester

CAS Number 15074-53-0

Molecular Formula C₁₂H₈Cl₃O₃P

Molecular Weight 337.52 g/mol

Physical State Viscous liquid or low-melting solid (Ambient)

Solubility
Soluble in DCM, THF, Pyridine, Acetonitrile;

Reacts with Water/Alcohols

Reactivity
High moisture sensitivity; Hydrolyzes to HCl and

Bis(4-chlorophenyl) phosphate

Storage 2–8°C, under Argon/Nitrogen (Inert atmosphere)

Hazard Identification & Toxicology (GHS Standards)
The primary hazard stems from the P-Cl bond, which is highly susceptible to nucleophilic attack

by water (hydrolysis) or biological tissue.

Mechanism of Toxicity
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Corrosivity: Upon contact with mucosal membranes (eyes, respiratory tract) or skin, BCPC

hydrolyzes rapidly, releasing hydrochloric acid (HCl) and bis(4-chlorophenyl) phosphate. The

exothermic nature of this reaction causes immediate thermal and chemical burns.

Enzyme Inhibition: Like many organophosphates, BCPC has the potential to phosphorylate

serine residues in active sites of enzymes (e.g., esterases), though its bulky aryl groups

make it less potent than nerve agents. However, strict precautions against systemic

absorption are mandatory.

GHS Classification
Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

Serious Eye Damage: Category 1.

Acute Toxicity (Oral/Inhalation): Category 4 (Harmful if swallowed or inhaled).

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory irritation).

Safe Handling & Engineering Controls
Core Directive: Treat BCPC as a moisture-intolerant corrosive. All manipulations must exclude

atmospheric moisture to prevent degradation and HCl evolution.

Engineering Controls
Primary Containment: Handle exclusively in a fume hood or glovebox.

Inert Atmosphere: Use standard Schlenk techniques. Reagents should be stored and

transferred under dry Nitrogen (

) or Argon (

).

Glassware: Oven-dried glassware (>120°C) is required.

Personal Protective Equipment (PPE)
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Gloves: Double-gloving recommended. Nitrile (0.11 mm) is sufficient for splash protection;

Laminate film (Silver Shield) is required for prolonged handling.

Eye Protection: Chemical splash goggles AND a face shield. Standard safety glasses are

insufficient for corrosive liquids.

Respiratory: If fume hood containment is breached, use a full-face respirator with ABEK

(Acid Gas/Organic Vapor) cartridges.

Synthesis & Reaction Mechanism
Preparation of the Reagent
BCPC is typically synthesized by the reaction of phosphorus oxychloride (

) with 4-chlorophenol. The stoichiometry must be controlled to prevent the formation of the tris-
ester.

Reaction:

Mechanism of Phosphorylation
The utility of BCPC lies in the "Phosphorylation-Deprotection" strategy. The electron-

withdrawing chlorine atoms make the phosphorus center more electrophilic, facilitating rapid

attack by nucleophiles (e.g., the 5'-OH of a nucleoside).

Workflow Logic:

Activation: The P-Cl bond is displaced by the target alcohol (ROH).

Protection: The bis(4-chlorophenyl) group masks the phosphate negative charges, allowing

the molecule to cross cell membranes (in prodrug strategies) or preventing side reactions.

Deprotection: The aryl groups are removed (usually via alkaline hydrolysis or

transesterification with oximate ions) to reveal the free phosphate.

Visualization: Phosphorylation Workflow
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Key Mechanistic Advantage

Bis(4-chlorophenyl)
phosphorochloridate

(Electrophile)
Triester Intermediate

(Protected Phosphate)

+ Pyridine/Base
- HCl

Nucleoside (5'-OH)
(Nucleophile)

Nucleoside Monophosphate
(Free Phosphate)

Deprotection
(e.g., OH- or Oximate)

p-Cl substituents increase
electrophilicity of P center

vs. Phenyl analogs

Click to download full resolution via product page

Figure 1: Reaction pathway for nucleoside phosphorylation using Bis(4-chlorophenyl)
phosphorochloridate. The p-chloro substituents enhance the reaction rate.

Experimental Protocol: Nucleoside Phosphorylation
Objective: Synthesis of a 5'-protected nucleoside monophosphate.

Reagents:

Nucleoside (dried in vacuo over

).

Bis(4-chlorophenyl) phosphorochloridate (1.2 equiv).

N-Methylimidazole (NMI) or Pyridine (Solvent/Base).

Dichloromethane (DCM), anhydrous.[2]

Step-by-Step Methodology:

Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and rubber

septum under Argon flow.
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Dissolution: Dissolve the nucleoside (1.0 mmol) in anhydrous Pyridine (5 mL) or DCM/NMI

mixture. Cool to 0°C in an ice bath.

Addition: Add Bis(4-chlorophenyl) phosphorochloridate (1.2 mmol, ~405 mg) dropwise

via syringe.

Scientific Rationale: Slow addition at low temperature prevents exotherms and minimizes

poly-phosphorylation side products.

Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature. Monitor via

TLC (Silica, MeOH:DCM 1:9).

Validation: The starting material (lower R_f) should disappear, replaced by the less polar

triester.

Quenching: Add 1 mL of water to hydrolyze excess phosphorochloridate. Stir for 10 minutes.

Extraction: Dilute with DCM (50 mL), wash with saturated

(2x) and Brine (1x). Dry organic layer over

.

Purification: Concentrate in vacuo and purify via flash column chromatography.

Emergency Response & Waste Disposal
Spill Management

Evacuate: Clear the immediate area.

PPE: Don full PPE (Goggles, Face Shield, Nitrile/Silver Shield gloves).

Neutralization: Cover the spill with a mixture of Sodium Carbonate (

) and clay absorbent (vermiculite).

Chemistry:

neutralizes the HCl generated by hydrolysis.
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Cleanup: Scoop into a hazardous waste container labeled "Corrosive - Organophosphorus".

Decontamination of Glassware
Rinse glassware with a 10% Sodium Hydroxide (

) solution (or ethanolic KOH) to fully hydrolyze any residual chloridate into the inert phosphate
salt before washing with water.
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Figure 2: Safe disposal workflow for Bis(4-chlorophenyl) phosphorochloridate residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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